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Compound of Interest

Compound Name: Agrimycin 100

Cat. No.: B1209027 Get Quote

Introduction

Agrimycin 100 is an agricultural antibiotic formulation containing a combination of

Streptomycin sulfate and Oxytetracycline.[1] This dual-action formulation leverages the protein

synthesis inhibitory mechanisms of both an aminoglycoside (Streptomycin) and a tetracycline

(Oxytetracycline) to provide a broad spectrum of activity against gram-positive and gram-

negative bacteria.[1] Streptomycin binds to the 30S ribosomal subunit, interfering with the

initiation and elongation of protein synthesis, while Oxytetracycline prevents the binding of

aminoacyl-tRNA to the ribosome.[1]

In a research and drug development setting, preparing concentrated, sterile stock solutions of

antimicrobial agents is a fundamental requirement for a wide range of applications, including

cell culture, microbiology studies, and susceptibility testing. The use of proper aseptic

technique is critical to prevent microbial contamination of the stock solutions, which could

compromise experimental results. These application notes provide a detailed protocol for the

preparation of sterile Agrimycin 100 stock solutions suitable for laboratory use.

Data Presentation
The quantitative data for the active components of Agrimycin 100 are summarized below.

Researchers should always refer to the product's certificate of analysis for lot-specific

composition.

Table 1: Example Composition of Agrimycin Formulations
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Component Percentage in Formulation Chemical Class

Streptomycin Sulfate 15% - 22.4%[1][2] Aminoglycoside

Oxytetracycline ~1.5%[1] Tetracycline

| Inert Ingredients | Balance | - |

Table 2: Solubility of Active Components

Compound Solvent Solubility

Streptomycin Sulfate Water
Freely soluble[3]; ≥ 69.35
mg/mL[4]; 89 mg/mL[5]

DMSO Insoluble[5]

Oxytetracycline (Base) Water
Very slightly soluble (313

mg/L)[6]

DMSO ~3 mg/mL[7]

Dimethylformamide ~0.3 mg/mL[7]

Oxytetracycline HCl Water
Very soluble (up to 1 g/mL)[8];

99 mg/mL[9]

Ethanol Sparingly soluble[10]

| | DMSO | 99 mg/mL[9] |

Table 3: Recommended Stock and Working Concentrations for Components

Antibiotic
Typical Stock
Concentration

Solvent
Typical Working
Concentration

Streptomycin
50 - 200 mg/mL[11]
[12]

Sterile Deionized
Water

50 - 200 µg/mL[12]
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| Tetracycline/Oxytetracycline | 10 mg/mL[12] | Sterile Deionized Water or 70% Ethanol | 10

µg/mL[12] |

Experimental Protocols
This protocol details the aseptic preparation of a 100 mg/mL total antibiotic stock solution from

an Agrimycin 100 powder. The calculation is based on a formulation containing 15%

Streptomycin and 1.5% Oxytetracycline.

Materials and Equipment

Agrimycin 100 powder

Sterile, deionized, or Milli-Q water

Laminar flow hood or biological safety cabinet

Sterile conical tubes (15 mL or 50 mL)

Sterile microcentrifuge tubes (1.5 mL)

Analytical balance and sterile weigh boats

Sterile spatulas

Vortex mixer

Sterile syringes (10 mL or 20 mL)

Sterile syringe filters (0.22 µm pore size, PES or nylon membrane)[11]

Pipettors and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Preparing a 100 mg/mL Stock Solution

Pre-Preparation:
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Don appropriate PPE.

Thoroughly decontaminate the work surface of the laminar flow hood with 70% ethanol.

Arrange all necessary sterile materials within the hood to ensure they are readily

accessible.

Calculation of Required Mass:

To prepare 10 mL of a 100 mg/mL stock solution, a total of 1000 mg (1 g) of the active

antibiotics is needed.

Agrimycin 100 powder is a mixture, not pure antibiotic. The mass of powder required

must be calculated based on the percentage of active ingredients. For a formulation with

16.5% total active antibiotics (15% Streptomycin + 1.5% Oxytetracycline):

Mass of Powder = (Desired mass of active ingredient) / (Fraction of active ingredient)

Mass of Powder = 1000 mg / 0.165 ≈ 6061 mg (6.061 g)

Weigh out approximately 6.061 g of Agrimycin 100 powder onto a sterile weigh boat

using a sterile spatula.

Dissolution:

Aseptically transfer the weighed powder into a sterile 50 mL conical tube.

Using a sterile pipette, add a portion of the sterile water, for example, 8 mL, to the conical

tube.

Secure the cap and vortex the tube until the powder is completely dissolved. The common

salt forms of both antibiotics are water-soluble, so dissolution should be readily achieved.

[3][8][10]

Once dissolved, bring the final volume to 10 mL with sterile water.

Sterile Filtration:
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Draw the antibiotic solution into a sterile syringe.

Aseptically attach a 0.22 µm sterile syringe filter to the syringe tip.[11]

Carefully dispense the solution through the filter into a new sterile 15 mL conical tube. This

step removes any potential bacterial contamination. Do not filter solutions dissolved in

organic solvents like DMSO with standard PES membranes; use nylon membranes

instead.[13]

Aliquoting and Storage:

Using a sterile micropipette, aliquot the filtered stock solution into sterile 1.5 mL

microcentrifuge tubes (e.g., 500 µL per tube).

Aliquoting prevents repeated freeze-thaw cycles and reduces the risk of contaminating the

entire stock.[14]

Clearly label each tube with the name ("Agrimycin 100 Stock"), concentration (100

mg/mL), and the date of preparation.

Store the aliquots at -20°C.[11][12]

Visualizations
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Phase 1: Preparation

Phase 2: Solution Preparation

Phase 3: Sterilization & Storage
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Caption: Workflow for the aseptic preparation of Agrimycin 100 stock solution.
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Mechanism of Action on Bacterial 30S Ribosome
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Caption: Inhibition of bacterial protein synthesis by Agrimycin 100 components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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